N1-((1-(pyridin-3-ylsulfonyl)piperidin-4-yl)methyl)-N2-((tetrahydrofuran-2-yl)methyl)oxalamide

• IUPAC Name: N'-(oxolan-2-ylmethyl)-N-[(1-pyridin-3-ylsulfonylpiperidin-4-yl)methyl]oxamide
• InChI: InChI=1S/C18H26N4O5S/c23-17(18(24)21-12-15-3-2-10-27-15)20-11-14-5-8-22(9-6-14)28(25,26)16-4-1-7-19-13-16/h1,4,7,13-15H,2-3,5-6,8-12H2,(H,20,23)(H,21,24)
• InChI Key: VTFUGLBZVYVDIC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)C(=O)NCC2CCN(CC2)S(=O)(=O)C3=CN=CC=C3
• Molecular Formula: C18H26N4O5S
• Molecular Weight: 410.5 g/mol

Description

N1-((1-(pyridin-3-ylsulfonyl)piperidin-4-yl)methyl)-N2-((tetrahydrofuran-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C18H26N4O5S and its molecular weight is 410.49. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Characterization and Antagonist Potential

Compounds with structural elements similar to the queried molecule, particularly those incorporating pyridinyl, piperidinyl, and sulfonyl groups, have been studied for their pharmacological properties, notably as κ-opioid receptor (KOR) antagonists. For instance, a novel KOR antagonist demonstrated potential in treating depression and addiction disorders, highlighting the relevance of such compounds in neuropsychopharmacology research (S. Grimwood et al., 2011).

Synthesis and Chemical Properties

The synthesis and structural characterization of compounds containing pyrrolidinyl and piperidinyl moieties have been reported, indicating the importance of these structures in medicinal chemistry. A novel method for the synthesis of a related compound provided insights into efficient production techniques, which are critical for pharmaceutical applications and research into new drug development (R. Smaliy et al., 2011).

Corrosion Inhibition and Material Science

Piperidine derivatives have also been studied for their corrosion inhibition properties on metal surfaces, suggesting applications in material science and engineering. Quantum chemical calculations and molecular dynamics simulations of these compounds on iron surfaces provide a foundation for developing corrosion-resistant materials and coatings (S. Kaya et al., 2016).

Molecular Interaction Studies

Investigations into the molecular interactions of specific antagonists with receptors, utilizing structural analogs of the queried compound, offer insights into drug design and receptor binding studies. Such research aids in the development of more selective and potent pharmacological agents, with potential applications in treating various health conditions (J. Shim et al., 2002).